Cas no 2138127-36-1 (2-Oxa-7-azaspiro[4.5]decan-3-one, 1-(aminomethyl)-)

• Product Name: 2-Oxa-7-azaspiro[4.5]decan-3-one, 1-(aminomethyl)-
• CAS No: 2138127-36-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5301638
• Update Time: 2025-06-08

2-Oxa-7-azaspiro[4.5]decan-3-one, 1-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.5]decan-3-one, 1-(aminomethyl)-

• Inchi： 1S/C9H16N2O2/c10-5-7-9(4-8(12)13-7)2-1-3-11-6-9/h7,11H,1-6,10H2
• InChI Key： FLYYFPAQJXZTNX-UHFFFAOYSA-N
• SMILES： C1(CN)C2(CCCNC2)CC(=O)O1

Additional information on 2-Oxa-7-azaspiro[4.5]decan-3-one, 1-(aminomethyl)-

2-Oxa-7-Azaspiro[4.5]Decan-3-One: A Promising Scaffold in Medicinal Chemistry and Drug Discovery

Among the diverse array of spirocyclic compounds explored in modern medicinal chemistry, 2-Oxa-7-azaspiro[4.5]decan-3-one (1-(aminomethyl) derivative; CAS No. 2138127-36-1) has emerged as a compelling structural motif with significant potential for drug development. This compound represents a unique spiroketal architecture combining an oxacycle and azacycle, creating a rigid scaffold that enables precise molecular recognition in biological systems. Recent studies highlight its versatility in modulating enzyme activity, receptor interactions, and cellular signaling pathways.

The core structure of this compound features a spiro[4.5]decane ring system bridged by oxygen (oxa) and nitrogen (aza) atoms at positions 2 and 7 respectively, with the ketone functionality at position 3. The pendant aminomethyl group attached to the spirocenter introduces valuable chemical reactivity and hydrogen bonding capacity. This configuration allows for strategic functionalization to optimize pharmacokinetic properties while maintaining structural rigidity—a critical feature for achieving target specificity.

Innovative synthetic strategies have been developed to access this complex structure efficiently. Researchers from the University of Basel recently reported a catalytic enantioselective spirocyclization approach using chiral NHC catalysts (J. Am. Chem. Soc., 2023), enabling gram-scale production with >98% enantiomeric excess. Such advancements address scalability challenges while preserving stereochemical integrity—a major hurdle in previous synthesis protocols relying on multistep protection/deprotection sequences.

Biochemical studies reveal intriguing interactions between this scaffold and key therapeutic targets. Preclinical data from Pfizer's neuropharmacology group demonstrated that derivatives with electron-withdrawing substituents on the aminoalkyl chain exhibit potent inhibition of glycine transporter 1 (GlyT1), achieving IC₅₀ values as low as 0.9 nM (Nat Commun., 2024). This activity suggests potential utility in treating neurodegenerative disorders where excitotoxicity plays a role, such as amyotrophic lateral sclerosis (ALS).

In oncology applications, structural analogs incorporating this core have shown selective inhibition of Aurora kinase B—a validated cancer target—through allosteric modulation rather than direct ATP competition (Cancer Res., 2024). Crystallographic analysis revealed that the spiroketal framework binds within a previously unexploited hydrophobic pocket on the kinase domain, offering opportunities to design agents with reduced off-target effects compared to traditional ATP mimetics.

Pioneering work by Stanford University researchers has also explored this scaffold's role in epigenetic regulation through histone deacetylase (HDAC) inhibition (J Med Chem., 2024). Compounds bearing fluorinated side chains displayed superior isoform selectivity (HDAC6 vs HDAC1), achieving tumor growth inhibition in xenograft models without systemic toxicity observed at therapeutic doses—a critical advancement toward safer anticancer therapies.

A recent breakthrough from MIT's chemical biology lab demonstrated the compound's ability to stabilize α-synuclein fibrils under physiological conditions (Proc Natl Acad Sci USA, 2024). This property could be leveraged to develop tools for studying Parkinson's disease pathogenesis or even disease-modifying agents targeting protein aggregation pathways without disrupting native protein functions.

Pharmacokinetic optimization studies using Structure-Based Drug Design (SBDD) have identified substituents that enhance oral bioavailability while maintaining potency. A series of aminomethyl-substituted derivatives showed improved BBB permeability coefficients (logBB >1) through modulation of lipophilicity without compromising metabolic stability (Bioorg Med Chem Lett., 2024).

Safety evaluations across multiple species indicate favorable toxicological profiles when compared to structurally related compounds lacking the spirocyclic framework. Acute toxicity studies demonstrated LD₅₀ values exceeding 500 mg/kg in rodents, while chronic administration over eight weeks showed no significant organ pathology or hematological abnormalities (Toxicol Appl Pharmacol, 2024).

The unique combination of structural rigidity provided by the spiro[oxa/aza]decane core with tunable functionalization capabilities positions this scaffold as an ideal platform for multi-target drug discovery strategies targeting complex diseases like cancer and neurodegeneration. Current research is exploring prodrug strategies where the aminomethyl group serves as a bioisosteric replacement site for peptide fragments or nucleotide analogs in targeted delivery systems.